Cas no 392-48-3 (1,1,1-trifluoro-3-methylhexane-2,4-dione)

• Product Name: 1,1,1-trifluoro-3-methylhexane-2,4-dione
• CAS No: 392-48-3
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 313807
• PubChem ID: 238408
• Update Time: 2025-04-19

1,1,1-trifluoro-3-methylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione,1,1,1-trifluoro-3-methyl-
• 1,1,1-trifluoro-3-methylhexane-2,4-dione
• 1,1,1-Trifluor-3-methyl-hexan-2,4-dion
• 1,1,1-Trifluor-3-methyl-hexandion-(2,4)
• 1,1,1-trifluoro-3-methyl-2,4-hexanedione
• 1,1,1-trifluoro-3-methyl-hexane-2,4-dione
• AC1L60X5
• AC1Q4I2R
• AR-1B3846
• CTK4I1184
• KST-1B4667
• NSC42747
• 392-48-3
• SCHEMBL19317193
• DTXSID90285763
• NSC-42747
• EN300-1127324
• IRBFWXBYIVISFR-UHFFFAOYSA-N

• Inchi： 1S/C7H9F3O2/c1-3-5(11)4(2)6(12)7(8,9)10/h4H,3H2,1-2H3
• InChI Key： IRBFWXBYIVISFR-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C(CC)=O)=O)(F)F

Computed Properties

• Exact Mass: 182.05547
• Monoisotopic Mass: 182.055464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2

Experimental Properties

• Density: 1.174
• Boiling Point: 160.9°Cat760mmHg
• Flash Point: 47.2°C
• Refractive Index: 1.368
• PSA: 34.14
• LogP: 1.73300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds